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Compound of Interest |

Compound Name: 2-Fluoro-3,5-dimethylpyridine
CAS No.: 111887-71-9
Cat. No.: B039586

Executive Summary & Chemical Context

2-Fluoro-3,5-dimethylpyridine is a specialized halogenated heterocyclic building block, often
employed as a scaffold in the synthesis of kinase inhibitors and agrochemicals.[1] Unlike
standard pyridine solvents, the presence of the fluorine atom at the C2 position combined with
the electron-donating methyl groups creates a unique disposal challenge.[1]

The Core Directive: You cannot treat this merely as "organic solvent waste."

e Fluorine Content: Combustion generates Hydrogen Fluoride (HF), requiring incinerators with
specific scrubbing capabilities.[1]

o Pyridine Basicity: It remains a base. Mixing with acid waste streams can cause dangerous
exothermic excursions.

o Flammability: Structural analogs (3,5-Lutidine) have flash points around 47°C (116°F),
classifying this as a Class Il Flammable Liquid.[1]

Chemical Profile & Hazard Assessment

Rationale: Understanding the physicochemical properties is the first step in self-validating
safety protocols.
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Property

Value | Characteristic

Operational Implication

Chemical Class

Halogenated Heterocycle

MUST go to Halogenated

Waste stream.

Flammability

High (Est. Flash Point ~45-
50°C)

Ground all containers; store in

flammables cabinet.

Reactivity

Basic (Pyridine Nitrogen)

INCOMPATIBLE with acids

and oxidizers.[2]

Combustion Byproducts

HF, NOx, CO, CO2

Requires incineration with

caustic scrubbers.[1]

RCRA Status (USA)

Characteristic (D001, D002

potential)

Not explicitly P/U listed, but
treated as Hazardous.[1][3]

Expert Insight: While 2-Fluoro-3,5-dimethylpyridine may not have a specific U-list code, it

defaults to D001 (Ignitable) and potentially Toxic characteristics.[1] Always profile it as

Halogenated to prevent damage to standard catalytic oxidizers used for non-halogenated

waste.

Pre-Disposal Stabilization & Segregation

The most common accident vector with pyridines is improper segregation.[1]

The Segregation Logic

Do not mix this chemical with:

e Acids (Mineral or Organic): Reaction with the pyridine nitrogen forms salts and heat.

e Oxidizers (Peroxides, Nitric Acid): Risk of violent combustion.[1]
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» Non-Halogenated Solvents: While chemically compatible, mixing fluorinated waste with non-
halogenated waste (like Acetone/Ethanol) significantly increases the disposal cost for your
facility, as the entire volume must now be treated as halogenated.[1]

Visualization: Waste Stream Decision Tree

This logic ensures compliance and cost-efficiency.

Waste: 2-Fluoro-3,5-dimethylpyridine STREAM: Non-Halogenated Waste

Is it mixed with other chemicals?

Are the other chemicals Halogenated?

No (e.g., mixed with Acetone)
Are the other chemicals Acidic?

No (Pure)

es (e.g., mixed with DCM)

ACTION: Neutralize/Quench separately

After Neutralization

STREAM: Halogenated Organic Waste
(High BTU Incineration)

Click to download full resolution via product page
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Caption: Decision logic for segregating fluorinated pyridine waste to ensure safety and cost
control.

Detailed Disposal Protocol (Step-by-Step)
Step 1: Container Selection

» Primary Choice: High-Density Polyethylene (HDPE) jerricans or carboys. HDPE is resistant
to both the solvent properties and the basicity of the pyridine ring.

e Secondary Choice: Amber glass (if volume is < 500mL).

¢ Avoid: Metal cans (unless lined), as fluorinated impurities or hydrolysis products can corrode
standard steel over time.[1]

Step 2: Labeling (RCRA Compliance)

Every container must be labeled before the first drop of waste is added.
o Content Description: "Waste 2-Fluoro-3,5-dimethylpyridine, [Other Solvents if mixed]"
» Hazard Checkboxes:

Flammable[2][4]

Toxic[2]

Irritant[4]

o Special Note: Write "CONTAINS FLUORINE" on the tag. This alerts the disposal vendor to
use the correct incineration chamber.

Step 3: Accumulation

e Venting: Use a safety cap with a pressure-relief valve if available, especially if the waste was
part of a reaction mixture that might off-gas.

o Secondary Containment: Store the waste container in a polyethylene tray capable of holding
110% of the container's volume.
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e Grounding: If pouring more than 4L at a time, ground the container to prevent static
discharge, as the flash point is likely near ambient temperatures.[1]

Step 4: Hand-off

Transfer to your facility's EHS hazardous waste team. Ensure the manifest explicitly lists
"Halogenated Pyridine Derivative."

Emergency Contingencies: Spill Response

In the event of a spill outside a fume hood.

Visualization: Spill Response Workflow

Evacuate Area
(If > 100mL outside hood)

Spill Detected Assess Volume & Location | pfanageable

Don PPE:
Nitrile Gloves, Goggles,
Resp. Protection (if vapors high)

Absorb:
Use Vermiculite or
Solvent Pillows

Collect Debris:
Double Bag in HDPE

Label as Hazardous Waste

Click to download full resolution via product page
Caption: Immediate operational workflow for containing and cleaning fluorinated pyridine spills.

Cleanup Material Note: Do not use paper towels for large spills; they increase the surface area
for evaporation and flammability. Use inert absorbents like vermiculite or clay.

References & Authority
o PubChem.2-Fluoro-3-methylpyridine (Analog Data).[5] National Library of Medicine. Link
e Sigma-Aldrich.3,5-Lutidine Safety Data Sheet (Base Structure).Link

o US EPA.RCRA Orientation Manual: Managing Hazardous Waste.Link

e Princeton EHS.Chemical Compatibility Storage Guidelines.Link
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¢ Fisher Scientific.Safety Data Sheet: 2-Fluoropyridine.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. Waste Code [rcrainfo.epa.gov]

¢ 2. fishersci.com [fishersci.com]

¢ 3. Waste Disposal & Trash Pickup | Republic Services [republicservices.com]

e 4. 3,5-Dimethylpyridine | C7THIN | CID 11565 - PubChem [pubchem.ncbi.nim.nih.gov]

e 5. 2-Fluoro-3-methylpyridine | C6H6FN | CID 242722 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Operational Guide: Proper Disposal of 2-Fluoro-3,5-
dimethylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039586#2-fluoro-3-5-dimethylpyridine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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